Cas no 828252-24-0 (5-Pyrimidineacetic acid, 2-(ethylthio)-, ethyl ester)

• Product name: 5-Pyrimidineacetic acid, 2-(ethylthio)-, ethyl ester
• CAS No: 828252-24-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.29536
• CID: 682177
• PubChem ID: 127257694

5-Pyrimidineacetic acid, 2-(ethylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 2-(ethylthio)-, ethyl ester
• ethyl 2-(2-ethylsulfanylpyrimidin-5-yl)acetate
• 828252-24-0
• 2-(Ethylthio)ethyl 2-(pyrimidin-5-yl)acetate
• SB59328
• 2-(Ethylthio)ethyl2-(pyrimidin-5-yl)acetate

• Inchi： InChI=1S/C10H14N2O2S/c1-2-15-4-3-14-10(13)5-9-6-11-8-12-7-9/h6-8H,2-5H2,1H3
• InChI Key： ZRILVJVRMWWVPH-UHFFFAOYSA-N
• SMILES： CCSCCOC(=O)CC1=CN=CN=C1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.4Ų